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Compound of Interest

Compound Name: Boc-NH-ethyl-SS-propionic acid

Cat. No.: B606311

Essential Safety and Handling Guide for Boc-NH-
ethyl-SS-propionic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Boc-NH-ethyl-SS-propionic
acid. The following procedures are designed to ensure a safe laboratory environment and
proper management of this chemical.

Chemical Profile:

Property Value Source

Boc-NH-ethyl-SS-propionic

Chemical Name acid BroadPharm[1]
CAS Number 485800-27-9 BroadPharm[1]
Molecular Formula C10H19NO4S2 BroadPharm[1]
Molecular Weight 281.4 g/mol BroadPharm[1]
Appearance Solid BroadPharm[2]
Solubility DMSO, DCM, DMF BroadPharm[1]
Storage Sztcc;:((a: in closed vessels at BroadPharm(?]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against potential exposure. The following
table outlines the recommended PPE for handling Boc-NH-ethyl-SS-propionic acid, based on
guidelines for similar chemical structures.

. Specifications and
Body Part Required PPE .
Rationale

Nitrile or neoprene gloves are
Hands Chemical-resistant gloves recommended to prevent skin

contact.

Goggles should be worn at all
Eyes Safety goggles times to protect against

splashes.

A standard lab coat is sufficient
Body Laboratory coat to protect against incidental

contact.

Use in a well-ventilated area. A
) ] respirator may be necessary
Respiratory Not generally required N ) )
for large quantities or if dust is

generated.

Operational Handling and Storage

Proper operational procedures are critical to minimize risk and maintain the integrity of the
compound.

Engineering Controls:
e Work should be conducted in a chemical fume hood to minimize inhalation exposure.[2]
Handling:

e Avoid contact with skin and eyes.[2]
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¢ Avoid inhalation of dust or aerosols.

e Wash hands thoroughly after handling.[2]

e The Boc protecting group can be removed under acidic conditions, which should be

considered during experimental design.[1]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

 Recommended storage temperature is -20°C.[2]

o Keep away from oxidizing agents, heat, sparks, and open flames.[2]

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.[2]

Move the individual to fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[2]
Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[2]
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Spill Response: In case of a spill, wear appropriate PPE, absorb the spill with an inert material
(e.g., sand, vermiculite), and place it in a sealed container for disposal.

Disposal Plan

Proper disposal of Boc-NH-ethyl-SS-propionic acid and its containers is essential to prevent
environmental contamination and comply with regulations.

Waste Characterization:

e The waste is considered chemical waste.

Disposal Method:

o Dispose of the chemical waste through a licensed and approved waste disposal company.[2]
¢ Do not dispose of it down the drain or with general laboratory trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling Boc-NH-ethyl-SS-propionic
Acid
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Caption: Workflow for the safe handling and disposal of Boc-NH-ethyl-SS-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling Boc-NH-
ethyl-SS-propionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b606311#personal-protective-equipment-for-handling-
boc-nh-ethyl-ss-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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